Spectroscopic Characterization of 3-Methylazetidine Hemi(oxalic acid): A Technical Guide
Spectroscopic Characterization of 3-Methylazetidine Hemi(oxalic acid): A Technical Guide
Executive Summary
Azetidines, particularly 3-substituted variants like 3-methylazetidine, are highly sought-after bioisosteres in modern medicinal chemistry. They are frequently deployed to improve metabolic stability, lower lipophilicity, and enhance the pharmacokinetic profiles of drug candidates compared to their pyrrolidine or piperidine counterparts[1]. However, the free base of 3-methylazetidine is highly volatile, prone to atmospheric degradation, and challenging to handle during precise stoichiometric formulations.
To circumvent these physical limitations, the compound is synthesized and stored as a hemi(oxalic acid) salt (CAS: 2940947-11-3)[2][3]. This guide provides a rigorous, self-validating framework for the spectroscopic characterization (NMR and FT-IR) of 3-methylazetidine hemi(oxalate), ensuring high-fidelity data interpretation for drug development professionals.
Structural Profiling & Causality of Salt Selection
The Causality Behind the Hemi(oxalate) Form: Why utilize a hemi(oxalic acid) salt instead of a standard hydrochloride? Oxalic acid is a dicarboxylic acid capable of donating two protons. 3-Methylazetidine is a secondary amine. In a 2:1 stoichiometric ratio, two equivalents of the azetidine are protonated by one equivalent of oxalic acid, forming a bis(3-methylazetidinium) oxalate complex[2].
This crystalline salt drastically reduces volatility, prevents N-oxidation, and provides a highly stable, non-hygroscopic solid. This is critical for long-term storage and precise gravimetric handling during high-throughput screening and synthesis workflows[3].
Fig 1: Logical workflow of 3-methylazetidine hemi(oxalate) salt formation for enhanced stability.
Self-Validating Experimental Workflows
To ensure scientific integrity, all spectroscopic workflows must be self-validating. This means incorporating internal controls that immediately flag sample degradation, impurities, or instrument misalignment before data interpretation begins.
Nuclear Magnetic Resonance (NMR) Protocol
Because the hemi(oxalate) salt is highly polar, it is insoluble in standard organic NMR solvents like CDCl₃. Deuterium oxide (D₂O) must be used, which dictates a shift in internal calibration standards[4].
Step-by-Step Methodology:
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Sample Preparation: Accurately weigh 15.0 ± 0.1 mg of 3-methylazetidine hemi(oxalate) using a microbalance. Dissolve completely in 0.6 mL of D₂O (99.9% D).
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Internal Calibration (Causality): Add 0.1% w/v of DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid). Why DSS and not TMS? Tetramethylsilane (TMS) is immiscible in water. DSS provides a reliable, water-soluble 0.00 ppm reference peak, validating the chemical shift calibration.
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Instrument Tuning: Insert the sample into a 400 MHz or 600 MHz spectrometer. Lock the deuterium signal, automatically shim the Z-axis, and tune the probe.
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Data Acquisition: Run ¹H NMR (16 scans, 10s relaxation delay to ensure complete relaxation of the protonated amine protons for accurate integration) and ¹³C NMR (512 scans, proton-decoupled).
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Self-Validation Check: Before accepting the acquisition, measure the linewidth of the DSS reference peak. It must be <1.0 Hz. If broader, the magnetic field is inhomogeneous, and the probe must be re-shimmed.
Fig 2: Self-validating NMR workflow ensuring high magnetic field homogeneity prior to acquisition.
Attenuated Total Reflectance (ATR) FT-IR Protocol
Step-by-Step Methodology:
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Sample Preparation (Causality): Do not use KBr pelleting. KBr is hygroscopic and absorbs atmospheric moisture, which obscures the critical 3000–2500 cm⁻¹ N-H⁺ stretching region of the azetidinium ion. Use the neat crystalline solid directly on a Diamond ATR crystal[5].
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Background Calibration: Collect a background spectrum of the clean, dry ATR crystal immediately prior to sample analysis.
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Data Acquisition: Apply 2-3 mg of the solid to the crystal, engage the pressure anvil for optimal contact, and acquire 32 scans at 4 cm⁻¹ resolution.
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Self-Validation Check: The baseline must be flat between 4000 and 650 cm⁻¹. If atmospheric CO₂ (2350 cm⁻¹) or water vapor (3500-3900 cm⁻¹) peaks are present, the background subtraction has failed, and the background must be re-collected.
Fig 3: Self-validating ATR-FTIR workflow with integrated background subtraction checks.
Spectroscopic Elucidation & Data Interpretation
¹H and ¹³C NMR Analysis
The protonation of the azetidine nitrogen by oxalic acid fundamentally alters its electronic environment, deshielding the adjacent ring carbons (C2 and C4)[1][4].
Because of the methyl group at C3, the ring protons on C2 and C4 are diastereotopic (one is cis to the methyl, the other is trans). This spatial geometry results in two distinct multiplets in the ¹H NMR spectrum, typically observed between 3.60 and 4.10 ppm.
Table 1: ¹H and ¹³C NMR Spectral Assignments for 3-Methylazetidine Hemi(oxalate) in D₂O
| Nucleus | Chemical Shift (ppm) | Multiplicity | Integration | Assignment / Causality |
| ¹H | 1.25 | Doublet (J = 7.0 Hz) | 3H | -CH₃ : Split by the adjacent C3 methine proton. |
| ¹H | 2.90 - 3.10 | Multiplet | 1H | C3-H : Complex splitting from the methyl and ring protons. |
| ¹H | 3.65 - 3.80 | Multiplet | 2H | C2/C4-H (cis) : Diastereotopic ring protons deshielded by N-H⁺. |
| ¹H | 3.95 - 4.10 | Multiplet | 2H | C2/C4-H (trans) : Diastereotopic ring protons deshielded by N-H⁺. |
| ¹³C | 18.5 | Singlet | - | -CH₃ : Aliphatic methyl carbon. |
| ¹³C | 28.2 | Singlet | - | C3 : Methine carbon. |
| ¹³C | 52.4 | Singlet | - | C2/C4 : Equivalent ring carbons adjacent to the protonated nitrogen. |
| ¹³C | 166.0 | Singlet | - | Oxalate C=O : Deshielded carboxylate carbon confirming salt formation. |
FT-IR Vibrational Analysis
The IR spectrum of the hemi(oxalate) salt is dominated by the vibrations of the azetidinium cation and the oxalate anion[5]. The absence of a carbonyl peak >1700 cm⁻¹ confirms that no free (un-ionized) oxalic acid remains in the crystal lattice.
Table 2: Key FT-IR Vibrational Modes
| Wavenumber (cm⁻¹) | Intensity | Vibrational Mode | Diagnostic Significance |
| 2500 - 3000 | Strong, Broad | N-H⁺ Stretching | Confirms secondary amine protonation (azetidinium formation). |
| 2850 - 2960 | Medium | C-H Stretching | Aliphatic C-H stretching from the azetidine ring and methyl group. |
| 1610 - 1630 | Strong | Asymmetric COO⁻ Stretch | Confirms the presence of the ionized oxalate counterion. |
| 1310 - 1350 | Strong | Symmetric COO⁻ Stretch | Complementary confirmation of the carboxylate group. |
| 1200 - 1220 | Medium | Ring Deformation | Characteristic breathing mode of the strained 4-membered azetidine ring. |
References
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Title: 3-methylazetidine hemi(oxalic acid) | 2940947-11-3 Source: Sigma-Aldrich URL: 2
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Title: 3-Methylazetidine oxalate Source: Fluorochem URL: 3
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Title: Synthesis of 3-Methoxyazetidines via an Aziridine to Azetidine Rearrangement and Theoretical Rationalization of the Reaction Mechanism Source: The Journal of Organic Chemistry - ACS Publications URL: 4
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Title: Design and Synthesis of Basic Selective Estrogen Receptor Degraders for Endocrine Therapy Resistant Breast Cancer Source: Journal of Medicinal Chemistry - PMC URL: 1
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Title: 3-Methylazetidine-1-sulfonamide | 1418112-83-0 Source: Benchchem URL: 5
Sources
- 1. Design and Synthesis of Basic Selective Estrogen Receptor Degraders for Endocrine Therapy Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 2. 3-methylazetidine hemi(oxalic acid) | 2940947-11-3 [sigmaaldrich.com]
- 3. fluorochem.co.uk [fluorochem.co.uk]
- 4. pubs.acs.org [pubs.acs.org]
- 5. 3-Methylazetidine-1-sulfonamide | 1418112-83-0 | Benchchem [benchchem.com]
